Cas no 1003-04-9 (thiolan-3-one)

• Product Name: thiolan-3-one
• CAS No: 1003-04-9
• MF: C₄H₆OS
• MW: 102.154839992523
• MDL: MFCD00005412
• CID: 40490
• PubChem ID: 61252
• Update Time: 2026-05-14

thiolan-3-one Chemical and Physical Properties

Names and Identifiers

• Dihydrothiophen-3(2H)-one
• 4,5-Dihydro-3(2H)-thiophenone
• 3-Thiophanone
• Tetrahydrothiophene-3-One
• Tetrahydrothiophen-3-one
• Dihydro-thiophen-3-one
• 3-Tetrahydrothiophenone
• thiolan-3-one
• Dihydro-3-(2H)-thiophenone
• 4,5-Dihydro-3(2H)thiophenone
• FEMA 3266
• Thiolane-3-one
• TIMTEC-BB SBB007947
• Tetrahydro-thienone
• 3-Thiacyclopentanone
• Dihydro-3-Thiophenone
• dihydro-3(2h)-thiophenon
• Dihydro-3(2H)-thiophenone
• 3(2H)-THIOPHENONE, DIHYDRO-
• 3-Oxotetrahydrothiophene
• 3-Oxo-2,3,4,5-tetrahydrothiophene
• 3-thiolanone
• 3-Oxothiolane
• FEMA No. 3266
• 0E9MKH53DV
• Dihydrothiophen-3(2H);-one
• DSXFP

• MDL： MFCD00005412
• Inchi： 1S/C4H6OS/c5-4-1-2-6-3-4/h1-3H2
• InChI Key： DSXFPRKPFJRPIB-UHFFFAOYSA-N
• SMILES： S1C([H])([H])C(C([H])([H])C1([H])[H])=O
• BRN： 105201

Computed Properties

• Exact Mass: 102.01400
• Monoisotopic Mass: 102.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 69.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.4
• Topological Polar Surface Area: 42.4

Experimental Properties

• Color/Form: Water white liquid.
• Density: 1.194 g/mL at 25 °C(lit.)
• Boiling Point: 175 °C(lit.)
• Flash Point: Fahrenheit: 172.4 ° f
  Celsius: 78 ° c
  
• Refractive Index: n20/D 1.528(lit.)
• PSA: 42.37000
• LogP: 0.69240
• FEMA: 3266
• Solubility: Not determined

thiolan-3-one Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 3334
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S36/37/39
• FLUKA BRAND F CODES：8-13
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature
• HazardClass：9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes